![molecular formula C13H16F2N2O B5060782 2,6-difluoro-N-(1-methyl-4-piperidinyl)benzamide](/img/structure/B5060782.png)
2,6-difluoro-N-(1-methyl-4-piperidinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,6-difluoro-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as DFB and has been synthesized using different methods.
Scientific Research Applications
DFB has been extensively studied for its potential applications in various fields. It has been found to be an effective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. DFB has also been shown to inhibit the growth of cancer cells and has potential applications in cancer therapy.
Mechanism of Action
DFB inhibits the activity of CK2 by binding to its catalytic subunit. This binding prevents the phosphorylation of target proteins, which leads to the inhibition of various cellular processes. DFB has also been shown to induce apoptosis in cancer cells by activating caspases, which are enzymes involved in programmed cell death.
Biochemical and Physiological Effects
DFB has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of CK2. DFB has also been shown to have anti-inflammatory effects and has potential applications in treating inflammatory diseases.
Advantages and Limitations for Lab Experiments
DFB has several advantages for lab experiments. It is readily available, easy to synthesize, and has a high purity. However, DFB has some limitations, such as its low solubility in water and its potential toxicity.
Future Directions
DFB has potential applications in various fields, and future research should focus on exploring its full potential. Some of the future directions for DFB research include:
1. Developing more efficient and effective synthesis methods for DFB.
2. Studying the effects of DFB on other cellular processes and pathways.
3. Investigating the potential of DFB in treating other diseases such as neurodegenerative diseases.
4. Exploring the use of DFB as a potential drug candidate for cancer therapy.
5. Investigating the potential of DFB in combination with other drugs for enhanced therapeutic effects.
Conclusion
In conclusion, 2,6-difluoro-N-(1-methyl-4-piperidinyl)benzamide is a chemical compound that has potential applications in various fields. Its synthesis method has been optimized, and it has been extensively studied for its potential applications in cancer therapy and other diseases. DFB inhibits the activity of CK2 and induces apoptosis in cancer cells. Future research should focus on exploring its full potential and developing more efficient synthesis methods.
Synthesis Methods
The synthesis of DFB involves the reaction of 2,6-difluoroaniline with N-methylpiperidine in the presence of a catalyst. The resulting product is then treated with benzoyl chloride to obtain 2,6-difluoro-N-(1-methyl-4-piperidinyl)benzamide. This method has been optimized and used in various scientific studies.
properties
IUPAC Name |
2,6-difluoro-N-(1-methylpiperidin-4-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F2N2O/c1-17-7-5-9(6-8-17)16-13(18)12-10(14)3-2-4-11(12)15/h2-4,9H,5-8H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSZZIMSUTUAKPW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NC(=O)C2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.